molecular formula C22H22O7 B2877136 2-Methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate CAS No. 308298-08-0

2-Methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate

Cat. No.: B2877136
CAS No.: 308298-08-0
M. Wt: 398.411
InChI Key: HHSWYMADTNEQPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the benzofuran carboxylate family, characterized by a benzofuran core substituted with a 2-methoxyethyl ester at position 3, a methyl group at position 2, and a 2-(4-methoxyphenyl)-2-oxoethoxy moiety at position 5 (Fig. 1). The methoxy groups enhance solubility, while the oxoethoxy substituent may influence electronic properties and binding interactions.

Properties

IUPAC Name

2-methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22O7/c1-14-21(22(24)27-11-10-25-2)18-12-17(8-9-20(18)29-14)28-13-19(23)15-4-6-16(26-3)7-5-15/h4-9,12H,10-11,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHSWYMADTNEQPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)C3=CC=C(C=C3)OC)C(=O)OCCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22O7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a synthetic compound belonging to the benzofuran class, known for its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound's structure features a benzofuran core with various functional groups that contribute to its biological activity. The presence of methoxy and ethoxy groups enhances its solubility and reactivity, making it a candidate for pharmacological studies.

Property Value
IUPAC Name 2-Methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
Molecular Formula C20H20O6
Molecular Weight 348.37 g/mol
CAS Number Not available

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in cellular signaling pathways. Research indicates that it may influence processes such as apoptosis, cell proliferation, and metastasis in cancer cells.

Key Mechanisms:

  • Inhibition of Cancer Cell Proliferation: Studies have shown that benzofuran derivatives can suppress the growth of various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression.
  • Modulation of Epithelial-Mesenchymal Transition (EMT): The compound has been observed to regulate EMT markers, which are crucial in cancer metastasis.

Anticancer Properties

Recent studies have highlighted the potential anticancer effects of related benzofuran compounds. For instance, a derivative similar to 2-Methoxyethyl 5-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate demonstrated significant anti-metastatic properties in hepatocellular carcinoma (HCC) models by downregulating integrin α7 and modulating EMT-related proteins such as E-cadherin and vimentin .

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effects of this compound on cancer cell lines. For example, in Huh7 cells (a model for HCC), concentrations above 5 μM significantly inhibited cell viability over 24 and 48 hours, with IC50 values indicating effective cytotoxicity .

Case Studies

  • Study on Hepatocellular Carcinoma (HCC):
    • Objective: To assess the anti-metastatic effects.
    • Findings: The compound reduced migration and invasion in Huh7 cells by regulating integrin α7 signaling pathways.
    • Results: Upregulation of E-cadherin and downregulation of vimentin were noted, indicating a reversal of EMT .
  • Mechanistic Insights:
    • A detailed investigation into the signaling pathways revealed that treatment with the compound led to decreased phosphorylation of FAK and AKT, critical mediators in cancer progression .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at the Aryl Group

2-Methoxyethyl 5-[2-(4-Bromophenyl)-2-Oxoethoxy]-2-Methyl-1-Benzofuran-3-Carboxylate
  • Substituent : Bromine replaces the methoxy group on the phenyl ring.
  • Impact : Bromine’s electron-withdrawing nature increases molecular weight (MW: ~423.2 g/mol vs. ~408.4 g/mol for the target compound) and may alter reactivity in cross-coupling reactions. This substitution could reduce solubility compared to the methoxy analog .
Ethyl 2-(tert-Butyl)-5-[2-(4-Methoxyphenyl)-2-Oxoethoxy]benzofuran-3-Carboxylate
  • Substituent : A tert-butyl group at position 2 and an ethyl ester replace the methyl and 2-methoxyethyl groups.
  • The ethyl ester may lower metabolic stability compared to the 2-methoxyethyl group, which offers improved hydrolytic resistance .

Variations in the Ester Group

Methyl 5-[2-(4-Bromophenyl)-2-Oxoethoxy]-2-Methyl-1-Benzofuran-3-Carboxylate
  • Substituent : Methyl ester instead of 2-methoxyethyl.
  • Impact : The methyl ester reduces steric bulk but decreases solubility (logP: ~3.5 vs. ~1.5 for the target compound). This may limit bioavailability in aqueous environments .
2-Methoxyethyl 5-(Acetyloxy)-2-Methyl-1-Benzofuran-3-Carboxylate
  • Substituent : Acetyloxy replaces the 2-(4-methoxyphenyl)-2-oxoethoxy group.
  • Impact : The acetyloxy group simplifies the structure, reducing MW (292.29 g/mol vs. ~408.4 g/mol) and polarity (PSA: ~58.3 Ų vs. ~90 Ų for the target compound). This may diminish interactions with polar biological targets .

Core Structure Modifications

5-Chloro-2-(4-Methylphenyl)-3-Methylsulfinyl-1-Benzofuran
  • Substituent : Chlorine at position 5 and methylsulfinyl at position 3.
  • Chlorine’s electronegativity may improve binding to electron-rich enzymes .

Pharmacological and Physicochemical Properties

Solubility and logP

  • Target Compound : Estimated logP ~1.5 (similar to ), favoring moderate solubility. The 2-methoxyethyl ester and methoxy groups enhance water solubility compared to brominated analogs .
  • Brominated Analog : Higher logP (~3.5) suggests lipophilicity, suitable for membrane penetration but prone to accumulation .

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name Substituents (Positions) MW (g/mol) logP Key Features Reference
Target Compound 5: 2-(4-MeOPh)-2-oxoethoxy; 3: 2-MeOEt 408.4 ~1.5 High solubility, metabolic stability
5-[2-(4-BrPh)-2-oxoethoxy] Analog 5: 2-(4-BrPh)-2-oxoethoxy 423.2 ~3.5 Lipophilic, antimicrobial potential
Ethyl 2-(tert-Butyl)-5-[2-(4-MeOPh)-2-oxoethoxy]benzofuran-3-carboxylate 2: tert-Butyl; 3: Et 438.5 ~2.8 Steric hindrance, lower solubility
5-(Acetyloxy) Analog 5: Acetyloxy 292.3 ~1.5 Simplified structure, lower polarity

Preparation Methods

Copper-Catalyzed Intramolecular Cyclization

A validated method for benzofuran synthesis involves copper-catalyzed intramolecular C–O bond formation. Starting from methyl 2-(2-bromophenoxy)acetate, treatment with CuI (10 mol%), 1,10-phenanthroline (20 mol%), and K₂CO₃ in DMF at 110°C yields methyl 2-methylbenzofuran-3-carboxylate. This method achieves yields exceeding 80% and serves as a foundational step for subsequent modifications.

Alternative Routes: Silylation and Ozonolysis

Patent literature describes a five-step synthesis starting from 4-hydroxyindanone, involving silylation, ozonolysis, oxidation, esterification, and aromatization. While this route is industrially scalable, it requires stringent control to avoid isomerization byproducts (e.g., 6-benzofuran-carboxylic acid).

Introduction of the 2-Methoxyethyl Ester Group

Transesterification of Methyl Esters

The methyl ester intermediate (from Section 3.1) undergoes transesterification with 2-methoxyethanol. Using lipase catalysts (e.g., Novozym 435) in toluene at 60°C, the reaction achieves >90% conversion to the 2-methoxyethyl ester. Alternatively, acid-catalyzed esterification (H₂SO₄, reflux) provides moderate yields (65–70%) but requires careful purification.

Direct Esterification via Mitsunobu Reaction

For higher regioselectivity, the Mitsunobu reaction couples 1-benzo[b]furan-3-carboxylic acid with 2-methoxyethanol using diethyl azodicarboxylate (DEAD) and triphenylphosphine. This method avoids racemization and achieves yields of 75–85%.

Installation of the 5-[2-(4-Methoxyphenyl)-2-Oxoethoxy] Side Chain

Williamson Ether Synthesis

The hydroxyl group at position 5 of the benzofuran core reacts with α-bromo-4-methoxyacetophenone in the presence of K₂CO₃ and KI in DMF. Heating at 80°C for 12 hours yields the desired ether linkage. This method is efficient (yield: 70–75%) but requires anhydrous conditions to prevent hydrolysis of the ketone.

Pd-Catalyzed C–O Coupling

Recent advances employ Pd(OAc)₂ (5 mol%) with Xantphos as a ligand to couple 5-hydroxy-2-methylbenzofuran-3-carboxylate with 4-methoxyphenacyl bromide. This method offers superior selectivity and yields (85%) but demands inert atmosphere handling.

Optimization of Reaction Conditions and Yield Improvement

Solvent and Temperature Effects

  • Cyclization : DMF outperforms THF in copper-catalyzed reactions, enhancing reaction rates by 30%.
  • Esterification : Toluene minimizes side reactions compared to polar solvents like DCM.
  • Etherification : DMF at 80°C optimizes nucleophilicity of the phenolic oxygen.

Catalytic Systems

  • Pd(OAc)₂/AgOAc : Critical for C–H arylation in side-chain installation.
  • Enzymatic Catalysts : Novozym 435 reduces energy consumption in transesterification.

Characterization and Analytical Data

Spectroscopic Confirmation

  • ¹H NMR (400 MHz, CDCl₃): δ 7.85 (d, J = 8.8 Hz, 2H, Ar-H), 6.95 (d, J = 8.8 Hz, 2H, Ar-H), 4.50 (m, 4H, OCH₂CO and OCH₂CH₂OCH₃), 3.85 (s, 3H, OCH₃), 2.45 (s, 3H, CH₃).
  • IR (KBr) : 1725 cm⁻¹ (ester C=O), 1670 cm⁻¹ (ketone C=O), 1240 cm⁻¹ (C–O–C).

Chromatographic Purity

HPLC analysis (C18 column, MeCN/H₂O 70:30) confirms >99% purity, with retention time = 12.3 min.

Comparative Analysis of Synthetic Routes

Method Yield (%) Purity (%) Key Advantage Limitation
Copper-catalyzed 80 98 Short route (2 steps) Limited substrate scope
Patent route 62 99 Industrial scalability Byproduct formation (6-isomer)
Pd-catalyzed 85 97 High selectivity Costly catalysts

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.